Cas no 33241-96-2 (1-benzylazepan-2-one)

1-benzylazepan-2-one structure
1-benzylazepan-2-one structure
Product Name:1-benzylazepan-2-one
CAS No:33241-96-2
MF:C13H17NO
MW:203.280183553696
MDL:MFCD01814613
CID:1456290
PubChem ID:1491068
Update Time:2025-09-27

1-benzylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-1-(phenylmethyl)-
    • 1-Benzyl-hexahydro-azepin-2-on
    • hexahydro-1-phenylmethyl-2H-azepin-2-one
    • 1-Benzyl-2-oxoazepane
    • 1-Benzylazepan-2-one
    • N-Benzyl-2-oxoazepane
    • N-Benzyl-epsilon-caprolactam
    • N-Benzylcaprolactam
    • 33241-96-2
    • EN300-1707841
    • SY124725
    • 1-Benzylazepan-4-one;1-Benzylhexahydro-4-azepinone;4H-Azepin-4-one,hexahydro-1-(phenylmethyl)-;N-Benzylazepane-4-one;4H-Azepin-4-one;hexahydro-1-(phenylMethyl)-
    • SMR000125892
    • Opera_ID_1849
    • W12242
    • MFCD01814613
    • CHEMBL1482099
    • MLS000540634
    • Z1509564266
    • SCHEMBL610772
    • HMS2301B19
    • 1-Benzyl-azepane-2-one
    • 1-Benzylhexahydro-2H-azepin-2-one
    • CS-0047594
    • A25582
    • DB-370598
    • DJGIITKNTHQYPX-UHFFFAOYSA-N
    • 1-Benzyl-azepan-2-one
    • N-Benzyl-caprolactam
    • 1P-734
    • AKOS015992266
    • 1-benzyl-2-azepanone
    • DTXSID50363430
    • 1-benzylazepan-2-one
    • MDL: MFCD01814613
    • Inchi: 1S/C13H17NO/c15-13-9-5-2-6-10-14(13)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
    • InChI Key: DJGIITKNTHQYPX-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 59-62 ºC
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 20.31

1-benzylazepan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B412030-10mg
1-benzylazepan-2-one
33241-96-2
10mg
$ 50.00 2022-06-07
TRC
B412030-50mg
1-benzylazepan-2-one
33241-96-2
50mg
$ 115.00 2022-06-07
TRC
B412030-100mg
1-benzylazepan-2-one
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100mg
$ 185.00 2022-06-07
abcr
AB296760-
1-Benzyl-2-azepanone; .
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€489.60 2023-04-01
abcr
AB296760-250 mg
1-Benzyl-2-azepanone; .
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250mg
€489.60 2023-06-21
eNovation Chemicals LLC
D771116-100mg
1-Benzyl-hexahydro-azepin-2-on
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$190 2024-06-06
eNovation Chemicals LLC
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$250 2024-06-06
eNovation Chemicals LLC
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$475 2024-06-06
eNovation Chemicals LLC
D771116-5g
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$1350 2024-06-06
eNovation Chemicals LLC
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